Cas no 72709-64-9 (2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-)

• Product name: 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
• CAS No: 72709-64-9
• MF: C₁₁H₁₄O₆
• MW: 242.225264072418
• CID: 1756563

2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
• 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, 1,4-dimethyl ester, (2E)-

• Inchi： 1S/C11H14O6/c1-6(12)10(7(2)13)8(11(15)17-4)5-9(14)16-3/h5,10H,1-4H3/b8-5+
• InChI Key： NHJBFXPNPLFYLP-VMPITWQZSA-N
• SMILES： C(OC)(=O)/C(/C(C(C)=O)C(=O)C)=C/C(OC)=O

Computed Properties

• Exact Mass: 242.07902

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 382.4±42.0 °C(Predicted)
• PSA: 86.74
• pka: 7.90±0.46(Predicted)